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Compound of Interest

Compound Name: 5-(Phenylazo)salicylic acid

Cat. No.: B117827 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
This document provides a comprehensive protocol for the laboratory synthesis of 5-
(Phenylazo)salicylic acid. The synthesis involves a two-step process: the diazotization of

aniline followed by an azo coupling reaction with salicylic acid. This protocol includes detailed

procedural steps, a list of necessary reagents and equipment, and expected physical and

chemical properties of the final product. Additionally, a workflow diagram and tables

summarizing key quantitative data are provided to ensure clarity and reproducibility for

researchers in organic synthesis and drug development.

Introduction
5-(Phenylazo)salicylic acid is an azo compound that serves as a key intermediate in the

synthesis of various dyes and pharmaceutical compounds.[1] The presence of the azo linkage

(-N=N-) connecting a phenyl group to a salicylic acid moiety imparts characteristic color and

potential biological activity to the molecule.[1] The synthesis is a classic example of

electrophilic aromatic substitution, where the diazonium ion acts as the electrophile and the

activated ring of salicylic acid serves as the nucleophile. Understanding the protocol for its

synthesis is fundamental for chemists working on the development of new organic materials

and therapeutic agents.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b117827?utm_src=pdf-interest
https://www.benchchem.com/product/b117827?utm_src=pdf-body
https://www.benchchem.com/product/b117827?utm_src=pdf-body
https://www.benchchem.com/product/b117827?utm_src=pdf-body
https://www.vulcanchem.com/product/vc21098589
https://www.vulcanchem.com/product/vc21098589
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b117827?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Data Presentation
Physical and Chemical Properties

Property Value Source

CAS Number 3147-53-3 [1][2]

Molecular Formula C₁₃H₁₀N₂O₃ [1][2][3]

Molecular Weight 242.23 g/mol [1][3]

Appearance Brown to dark brown solid [1]

Melting Point 220.5 °C [1]

Boiling Point 472.7±40.0 °C (Predicted) [1]

Solubility
Slightly soluble in acetone,

aqueous base, and methanol
[1]

Stability Light sensitive [1]

Reagents for Synthesis
Reagent

Molar Mass ( g/mol
)

Quantity (per 0.2
mol scale)

Moles

Aniline 93.13 18.6 g 0.2

Concentrated

Hydrochloric Acid
36.46 45 mL -

Sodium Nitrite 69.00 14 g 0.203

Salicylic Acid 138.12 28 g 0.2

Sodium Hydroxide 40.00 As needed for solution -

Sodium Carbonate 105.99 2 g 0.019

Water 18.02
As needed for

solutions
-
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Experimental Protocol
The synthesis of 5-(Phenylazo)salicylic acid is performed in two main stages: the

diazotization of aniline and the coupling of the resulting diazonium salt with salicylic acid.[4]

Part 1: Diazotization of Aniline
In a suitable beaker, dissolve 18.6 g (0.2 mole) of aniline in a mixture of 45 mL of

concentrated hydrochloric acid and 45 mL of water.[4]

Cool the solution to 0°C in an ice-salt bath with constant stirring.[4]

Separately, prepare a solution of 14 g of sodium nitrite in 40 mL of water.[4]

Slowly add the sodium nitrite solution to the cooled aniline solution, ensuring the temperature

does not exceed 2°C.[4]

Continue stirring for 10 minutes after the addition is complete.[4]

Verify the presence of a slight excess of nitrous acid using starch-iodide paper. The solution

should also be strongly acidic to Congo red paper.[4]

Part 2: Azo Coupling with Salicylic Acid
In a separate vessel, prepare a cold solution of 28 g (0.2 mole) of salicylic acid in a mixture

of 33 mL of sodium hydroxide solution, 67 mL of water, and 2 g of sodium carbonate.[4]

Slowly add the freshly prepared diazonium salt solution from Part 1 to the cold salicylic acid

solution with vigorous stirring, while maintaining the temperature below 5°C using external

cooling.[4] A deep yellow color should form immediately.[4]

As the reaction progresses, a brownish paste of 5-(phenylazo)salicylic acid will begin to

precipitate.[4]

After the complete addition of the diazonium salt solution, continue to stir the reaction

mixture for 5 to 6 hours at 0-5°C, until a test for the diazo compound is negative.[4]

The product precipitates as the sodium salt of 5-(phenylazo)salicylic acid.[4]
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Part 3: Isolation and Purification
Filter the precipitated sodium 5-(phenylazo)salicylate and wash it with a dilute salt solution.

[4]

To obtain the free acid, suspend the sodium salt in water and neutralize it with hydrochloric

acid.[4]

Filter the resulting precipitate of 5-(phenylazo)salicylic acid.

Wash the product with cold water to remove any remaining acid and salts.

Dry the purified 5-(phenylazo)salicylic acid. The product should be stored in a cool, dark

place as it is light-sensitive.[1]

Mandatory Visualization
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Synthesis of 5-(Phenylazo)salicylic Acid

Part 1: Diazotization of Aniline

Part 2: Azo Coupling

Part 3: Isolation and Purification

Dissolve Aniline in HCl

Cool to 0°C

Add NaNO2 to Aniline Solution (T < 2°C)

Prepare NaNO2 Solution

Stir for 10 min

Add Diazonium Salt to Salicylic Acid Solution (T < 5°C)

Diazonium Salt

Prepare Salicylic Acid SolutionStir for 5-6 hours at 0-5°C

Filter Sodium 5-(phenylazo)salicylate

Neutralize with HCl

Filter 5-(Phenylazo)salicylic acid

Wash with Cold Water

Dry the Final Product
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Caption: Workflow for the synthesis of 5-(Phenylazo)salicylic acid.
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Signaling Pathway (Reaction Mechanism)

Reaction Mechanism for 5-(Phenylazo)salicylic Acid Synthesis

Aniline Benzenediazonium Chloride

Wheland Intermediate

+

Salicylic Acid

5-(Phenylazo)salicylic Acid

- H+

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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